10-hydroxy-3-methyl-8-pentyl-2,4-dihydro-1H-[1]benzopyrano[3,4-c]pyridin-5-one

• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 10-hydroxy-3-methyl-8-pentyl-2,4-dihydro-1H-chromeno[3,4-c]pyridin-5-one
• InChI: InChI=1S/C18H23NO3/c1-3-4-5-6-12-9-15(20)17-13-7-8-19(2)11-14(13)18(21)22-16(17)10-12/h9-10,20H,3-8,11H2,1-2H3
• InChI Key: MEBZGLZNIWIHGA-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC(=C2C3=C(CN(CC3)C)C(=O)OC2=C1)O
• solubility: 0.6 [ug/mL]

Description

10-hydroxy-3-methyl-8-pentyl-2,4-dihydro-1H-[1]benzopyrano[3,4-c]pyridin-5-one is a pyridochromene.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is synthesized through various chemical reactions, including von Pechmann reaction, which is used to obtain pyrido[3,4-c]psoralens by starting from specific acetates and subsequent dehydrogenation processes (Morón, Nguyen, & Bisagni, 1983). Another method involves the reaction of 4-hydroxy-6-methyl-2-pyridone with various compounds to form 4H-pyrano[3,2-c]pyridines, showing diverse chemical reactivity and forming complex structures (Mekheimer, Mohamed, & Sadek, 1997).

Photophysical Properties

• Studies on related compounds such as 1-methyl-4-amino-5H-[1]benzopyrano[3,4-c]pyridin-5-one and 2-methyl-4-amino-5H-[1]benzopyrano[3,4-c]pyridin-5-one have explored their emission spectra, polarization, and molecular association in different solvents and temperatures, revealing insights into their photophysical behaviors (Fujimoto & Inuzuka, 1982).

Applications in Heterocyclic Chemistry

• The compound's framework is utilized in creating carbon-phosphorus heterocycles, serving as cannabinoid precursors. These syntheses contribute to the development of new compounds within the cannabinoid analogue family, showcasing the structural versatility and potential biological relevance of this chemical backbone (Rampal, Berlin, Pantaleo, McGuffy, & Helm, 1981).